N-[2-Methoxy-2-(2-methylphenyl)ethyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-[2-methoxy-2-(2-methylphenyl)ethyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C16H19N5O/c1-11-6-4-5-7-12(11)14(22-3)9-17-15-13-8-20-21(2)16(13)19-10-18-15/h4-8,10,14H,9H2,1-3H3,(H,17,18,19)
• InChI Key: XRHLVSGNZHRQDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CNC2=C3C=NN(C3=NC=N2)C)OC
• Molecular Formula: C16H19N5O
• Molecular Weight: 297.35 g/mol

Description

N-[2-Methoxy-2-(2-methylphenyl)ethyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine, also known as MMPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). The mGluR5 receptor is a G protein-coupled receptor that plays a crucial role in the regulation of synaptic transmission and plasticity in the central nervous system. MMPEP has been widely used in scientific research to investigate the physiological and pathological functions of mGluR5.

Mechanism of Action

N-[2-Methoxy-2-(2-methylphenyl)ethyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine acts as a competitive antagonist of mGluR5, which means that it binds to the receptor and blocks the binding of the endogenous ligand glutamate. The binding of glutamate to mGluR5 activates a downstream signaling pathway that leads to the modulation of synaptic transmission and plasticity. By blocking the activation of mGluR5, N-[2-Methoxy-2-(2-methylphenyl)ethyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine can modulate the physiological and pathological functions of the receptor.
Biochemical and Physiological Effects:
N-[2-Methoxy-2-(2-methylphenyl)ethyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine has been shown to have a variety of biochemical and physiological effects on the central nervous system. For example, N-[2-Methoxy-2-(2-methylphenyl)ethyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine can modulate the release of neurotransmitters, such as dopamine, serotonin, and glutamate. N-[2-Methoxy-2-(2-methylphenyl)ethyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine can also alter the expression of genes related to synaptic plasticity and neuronal development. In addition, N-[2-Methoxy-2-(2-methylphenyl)ethyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-Methoxy-2-(2-methylphenyl)ethyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine in scientific research is its selectivity for mGluR5. N-[2-Methoxy-2-(2-methylphenyl)ethyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine does not interact with other mGluR subtypes or other neurotransmitter receptors, which allows for more specific and accurate investigation of mGluR5 function. However, one limitation of using N-[2-Methoxy-2-(2-methylphenyl)ethyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine is its relatively low potency compared to other mGluR5 antagonists. This can make it difficult to achieve complete blockade of mGluR5 activity in some experimental conditions.

Future Directions

There are several future directions for the use of N-[2-Methoxy-2-(2-methylphenyl)ethyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine in scientific research. One direction is the investigation of the role of mGluR5 in the regulation of neuroinflammation and neurodegeneration. Another direction is the development of more potent and selective mGluR5 antagonists for therapeutic use in psychiatric and neurological disorders. Finally, the use of N-[2-Methoxy-2-(2-methylphenyl)ethyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine in combination with other pharmacological agents or genetic manipulations may provide insights into the complex interactions between mGluR5 and other signaling pathways in the central nervous system.

Synthesis Methods

The synthesis of N-[2-Methoxy-2-(2-methylphenyl)ethyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine involves several steps, including the preparation of the pyrazolo[3,4-d]pyrimidine core, the introduction of the methoxy and methylphenyl groups, and the coupling of the amine group. The most commonly used method for the synthesis of N-[2-Methoxy-2-(2-methylphenyl)ethyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine is the Suzuki-Miyaura coupling reaction, which involves the use of a palladium catalyst and boronic acid derivative.

Scientific Research Applications

N-[2-Methoxy-2-(2-methylphenyl)ethyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine has been extensively used in scientific research to investigate the role of mGluR5 in various physiological and pathological processes. For example, N-[2-Methoxy-2-(2-methylphenyl)ethyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine has been used to study the involvement of mGluR5 in the regulation of synaptic plasticity, learning, and memory. N-[2-Methoxy-2-(2-methylphenyl)ethyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine has also been used to investigate the role of mGluR5 in the development of psychiatric and neurological disorders, such as anxiety, depression, schizophrenia, and autism.